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Compound of Interest

Compound Name: STING-IN-7

Cat. No.: B2600541 Get Quote

Application Notes and Protocols for STING-IN-7
Topic: STING-IN-7 Solubility and Preparation for Experiments Audience: Researchers,

scientists, and drug development professionals.

Introduction
The Stimulator of Interferon Genes (STING) pathway is a crucial component of the innate

immune system that detects cytosolic DNA, triggering immune responses. Dysregulation of this

pathway is implicated in various autoimmune and inflammatory diseases. STING-IN-7 is a

potent small molecule inhibitor of the STING pathway.[1] It functions by inhibiting the

phosphorylation of STING and the downstream signaling proteins TANK-binding kinase 1

(TBK1) and Interferon Regulatory Factor 3 (IRF3).[1][2] These application notes provide

detailed protocols for the solubilization of STING-IN-7 and its preparation for both in vitro and in

vivo experiments.

Data Presentation
Quantitative data for STING-IN-7 is summarized in the tables below for easy reference and

comparison.

Table 1: Properties of STING-IN-7
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Property Value Reference

Mechanism of Action
Inhibits phosphorylation of

STING, IRF3, and TBK1
[1]

IC₅₀ 11.5 nM [1][2]

CAS Number 899947-07-0 [1]

Appearance Solid powder [3]

Table 2: Solubility of STING-IN-7

Solvent Concentration Notes Reference

DMSO
100 mg/mL (333.61

mM)

Requires ultrasonic

treatment. Use of

newly opened,

hygroscopic DMSO is

recommended as it

significantly impacts

solubility.

[1]

Table 3: Preparation of STING-IN-7 Stock Solutions in DMSO

Desired Stock
Concentration

Mass of STING-IN-7
(1 mg)

Mass of STING-IN-7
(5 mg)

Mass of STING-IN-7
(10 mg)

1 mM 3.3361 mL 16.6806 mL 33.3612 mL

5 mM 0.6672 mL 3.3361 mL 6.6722 mL

10 mM 0.3336 mL 1.6681 mL 3.3361 mL

Reference [1] [1] [1]

Table 4: Storage and Stability of Stock Solutions
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Storage
Temperature

Duration Notes Reference

-80°C 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.

[1][4]

-20°C 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.

[1][4]

Signaling Pathway and Experimental Workflows
Visual diagrams are provided below for the STING signaling pathway and key experimental

workflows.
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Caption: STING signaling pathway and the inhibitory action of STING-IN-7.
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1. Cell Seeding
(e.g., BJ, THP-1)

2. Pre-treatment
(1-2 hours with STING-IN-7 or vehicle)

3. STING Activation
(e.g., 2'3'-cGAMP for 2-6 hours)

4. Cell Lysis
(RIPA buffer with inhibitors)

5. Protein Quantification
(BCA Assay)

6. Western Blot Analysis
(p-STING, p-TBK1, p-IRF3)

Click to download full resolution via product page

Caption: Experimental workflow for an in vitro STING inhibition assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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